2-Ethylhydracrylate

• Molecular Formula: C5H9O3-
• Molecular Weight: 117.12 g/mol
• IUPAC Name: 2-(hydroxymethyl)butanoate
• InChI: InChI=1S/C5H10O3/c1-2-4(3-6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)/p-1
• InChI Key: ZMZQVAUJTDKQGE-UHFFFAOYSA-M
• Canonical SMILES: CCC(CO)C(=O)[O-]

Description

Chemical Identity: 2-Ethylhydracrylate (IUPAC: 2-(hydroxymethyl)butanoic acid; CAS: 4374-62-3) is a branched short-chain hydroxy acid with the molecular formula C₅H₁₀O₃ and a molecular weight of 118.13 g/mol . It is a chiral metabolite, existing in enantiomeric forms, and is structurally characterized by a hydroxyl group (-OH) at the β-position and an ethyl group (-CH₂CH₃) at the α-position relative to the carboxylic acid moiety .

Biological Role: 2-Ethylhydracrylate is a key intermediate in the metabolism of L-alloisoleucine, an atypical branched-chain amino acid. It is produced during the R-pathway of isoleucine catabolism and is further metabolized to ethylmalonyl-CoA . Elevated urinary levels of 2-ethylhydracrylate are biomarkers for metabolic disorders such as primary hyperoxaluria type 2 (PH2) and defects in isoleucine oxidation . For example, in PH2 patients, urinary excretion of 2-ethylhydracrylate can reach ~40 mmol/mol creatinine, compared to the normal average of 4 mmol/mol creatinine .

Comparison with Similar Compounds

Ethyl Acrylate

Chemical Identity :
Ethyl acrylate (CAS: 140-88-5; C₅H₈O₂; MW: 100.12 g/mol) is an ester of acrylic acid, featuring a vinyl group and an ethyl ester substituent .

Property	2-Ethylhydracrylate	Ethyl Acrylate
Functional Groups	Carboxylic acid, hydroxyl	Ester, vinyl
Biological Role	Metabolic intermediate	Industrial monomer
Toxicity	Biomarker (non-toxic)	Irritant; carcinogenic potential
Applications	None (endogenous metabolite)	Adhesives, coatings

Key Differences :

• Ethyl acrylate lacks hydroxyl groups, making it reactive in polymerization, whereas 2-ethylhydracrylate participates in enzymatic pathways.
• Ethyl acrylate poses occupational hazards (e.g., respiratory irritation), while 2-ethylhydracrylate is non-toxic but diagnostically significant .

2-Hydroxyethyl Acrylate

Chemical Identity :
2-Hydroxyethyl acrylate (CAS: 818-61-1; C₅H₈O₃; MW: 116.12 g/mol) is an acrylate ester with a hydroxyl-terminated ethylene glycol side chain .

Property	2-Ethylhydracrylate	2-Hydroxyethyl Acrylate
Functional Groups	Carboxylic acid, hydroxyl	Ester, hydroxyl
Reactivity	Substrate for dehydrogenases	Crosslinking agent in polymers
Health Impact	Non-toxic biomarker	Skin sensitizer

Structural Insight :
Both compounds contain hydroxyl groups, but 2-hydroxyethyl acrylate’s ester group enables copolymerization with acrylic acid derivatives, unlike 2-ethylhydracrylate’s metabolic specificity .

2-Ethoxyethyl Methacrylate

Chemical Identity :
2-Ethoxyethyl methacrylate (CAS: 2370-63-0; C₈H₁₄O₃; MW: 158.20 g/mol) is a methacrylate ester with an ethoxyethyl side chain .

Property	2-Ethylhydracrylate	2-Ethoxyethyl Methacrylate
Backbone	Hydroxy acid	Methacrylate ester
Metabolism	Converted to ethylmalonyl-CoA	Hydrolyzed to methacrylic acid
Regulatory Status	Not regulated	Restricted under REACH

Functional Contrast: 2-Ethoxyethyl methacrylate’s toxicity is linked to its hydrolysis product, methacrylic acid, which is associated with respiratory and dermal toxicity . In contrast, 2-ethylhydracrylate is non-toxic and serves as a diagnostic metabolite.

Research Findings and Clinical Relevance

Metabolic Pathways

• 2-Ethylhydracrylate : Elevated levels in urine correlate with GRHPR gene mutations in PH2, disrupting glyoxylate metabolism .
• Ethylmalonyl-CoA Linkage : 2-Ethylhydracrylate is a precursor to ethylmalonyl-CoA, a metabolite implicated in mitochondrial β-oxidation defects .

Analytical Detection

• Gas Chromatography-Mass Spectrometry (GC-MS) : Used to quantify 2-ethylhydracrylate in urine, with reference values <4 mmol/mol creatinine .
• Chiral Analysis : Critical for distinguishing enantiomers in metabolic studies, as chirality affects enzyme specificity .